Cas no 330678-09-6 (N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-2,2-dimethylpropanamide)

• Product Name: N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-2,2-dimethylpropanamide
• CAS No: 330678-09-6
• MF: C₁₃H₁₄FN₃OS
• MW: 279.333164691925
• CID: 6194984
• PubChem ID: 4294103
• Update Time: 2025-10-21

N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-2,2-dimethylpropanamide
• N-(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)pivalamide
• N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-2,2-dimethylpropanamide
• AKOS024574811
• F0187-0041
• 330678-09-6
• AB00666983-01

• Inchi： 1S/C13H14FN3OS/c1-13(2,3)11(18)15-12-17-16-10(19-12)8-4-6-9(14)7-5-8/h4-7H,1-3H3,(H,15,17,18)
• InChI Key： PBWSLUYIHZPUBS-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)F)=NN=C1NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 279.08416141g/mol
• Monoisotopic Mass: 279.08416141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.1Ų

Additional information on N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-2,2-dimethylpropanamide

Introduction to N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-2,2-dimethylpropanamide (CAS No. 330678-09-6)

N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-2,2-dimethylpropanamide, identified by its CAS number 330678-09-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to the class of thiadiazole derivatives, which have been widely studied due to their diverse biological activities and potential applications in medicinal chemistry. The presence of a 4-fluorophenyl group in its structure enhances its pharmacological properties, making it a valuable candidate for further research and development.

The structural framework of N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-2,2-dimethylpropanamide consists of a thiadiazole core substituted with a 4-fluorophenyl moiety and an amide group linked to a 2,2-dimethylpropanamidine moiety. This particular arrangement imparts unique electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The thiadiazole ring is known for its ability to modulate various biological pathways, including enzyme inhibition and receptor binding.

In recent years, there has been a growing interest in thiadiazole derivatives as potential therapeutic agents. These compounds have shown promise in treating a range of diseases, including infectious diseases, cancer, and inflammatory conditions. The introduction of the 4-fluorophenyl group into the structure of N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-2,2-dimethylpropanamide has been strategically designed to enhance its binding affinity and selectivity towards specific biological targets. This modification has been observed to improve the compound's pharmacokinetic properties, making it more suitable for clinical applications.

The synthesis of N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-2,2-dimethylpropanamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the thiadiazole ring through cyclocondensation reactions and subsequent functionalization with the 4-fluorophenyl group. The introduction of the amide group is achieved through nucleophilic substitution reactions, which require precise control over reaction conditions to avoid side products.

The pharmacological profile of N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-2,2-dimethylpropanamide has been extensively studied in vitro and in vivo. Preliminary results indicate that this compound exhibits significant activity against various pathogens and disease-causing agents. Its mechanism of action appears to involve inhibition of key enzymes and receptors involved in pathogenic processes. For instance, studies have shown that it can inhibit the activity of certain proteases that are essential for the survival and replication of pathogens.

In addition to its antimicrobial properties, N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-2,2-dimethylpropanamide has also demonstrated potential in treating inflammatory diseases. The thiadiazole core is known to modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines. The presence of the 4-fluorophenyl group further enhances this effect by improving binding affinity to target receptors. This has led to interest in developing this compound as a novel anti-inflammatory agent.

The compound's potential as an anti-cancer agent is another area of active research. Thiadiazole derivatives have been shown to induce apoptosis in cancer cells by disrupting critical cellular processes such as DNA replication and cell cycle regulation. N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-2,2-dimethylpropanamide, with its unique structural features, has shown promise in preclinical studies as a potent anti-cancer agent. Further research is needed to fully elucidate its mechanism of action and optimize its therapeutic potential.

The development of N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl-2,2-dimethylpropanamide as a therapeutic agent also involves considerations regarding its formulation and delivery. The compound's solubility and stability are critical factors that need to be addressed to ensure effective delivery to target sites in the body. Various formulation strategies have been explored to enhance its bioavailability and therapeutic efficacy.

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